Cas no 1006328-54-6 (2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid)
1006328-54-6 structure
Product Name:2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid
CAS No:1006328-54-6
MF:C7H7F3N2O2
MW:208.137892007828
MDL:MFCD04969236
CID:1128255
PubChem ID:19616392
Update Time:2025-04-20
2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid
- AKOS B018786
- AKOS PAO-0961
- ART-CHEM-BB B018786
- 2-(3-TRIFLUOROMETHYL-PYRAZOL-1-YL)-PROPIONIC ACID
- 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid
- F2169-0928
- STK347007
- MFCD04969236
- EN300-92818
- 2-[3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
- CS-0264452
- AKOS000309172
- 2-(3-trifluoromethylpyrazol-1-yl)Propanoic acid
- 1006328-54-6
- BBL038050
- 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid
-
- MDL: MFCD04969236
- Inchi: 1S/C7H7F3N2O2/c1-4(6(13)14)12-3-2-5(11-12)7(8,9)10/h2-4H,1H3,(H,13,14)
- InChI Key: ZCDVKVBJBHRXQO-UHFFFAOYSA-N
- SMILES: FC(C1C=CN(C(C(=O)O)C)N=1)(F)F
Computed Properties
- Exact Mass: 208.04596196g/mol
- Monoisotopic Mass: 208.04596196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 286.3±40.0 °C at 760 mmHg
- Flash Point: 126.9±27.3 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T791995-50mg |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]propanoic Acid |
1006328-54-6 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T791995-100mg |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]propanoic Acid |
1006328-54-6 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T791995-500mg |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]propanoic Acid |
1006328-54-6 | 500mg |
$ 365.00 | 2022-06-02 | ||
| Chemenu | CM313990-1g |
2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid |
1006328-54-6 | 95% | 1g |
$644 | 2021-08-18 | |
| Apollo Scientific | PC410380-1g |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1006328-54-6 | 1g |
£355.00 | 2025-02-21 | ||
| Chemenu | CM313990-1g |
2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid |
1006328-54-6 | 95% | 1g |
$110 | 2023-02-03 | |
| Chemenu | CM313990-5g |
2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid |
1006328-54-6 | 95% | 5g |
$392 | 2023-02-03 | |
| Fluorochem | 027914-250mg |
2-(3-Trifluoromethyl-pyrazol-1-yl)-propionic acid |
1006328-54-6 | 250mg |
£182.00 | 2022-03-01 | ||
| Fluorochem | 027914-1g |
2-(3-Trifluoromethyl-pyrazol-1-yl)-propionic acid |
1006328-54-6 | 1g |
£363.00 | 2022-03-01 | ||
| Fluorochem | 027914-5g |
2-(3-Trifluoromethyl-pyrazol-1-yl)-propionic acid |
1006328-54-6 | 5g |
£963.00 | 2022-03-01 |
2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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